Cas no 1396556-13-0 (5-oxo-N-(2,2,2-trifluoroethyl)-1,4-thiazepane-3-carboxamide)

5-Oxo-N-(2,2,2-trifluoroethyl)-1,4-thiazepane-3-carboxamide is a specialized heterocyclic compound featuring a 1,4-thiazepane core with a carbonyl group at the 5-position and a trifluoroethyl-substituted carboxamide moiety at the 3-position. The presence of the trifluoroethyl group enhances its metabolic stability and lipophilicity, making it a valuable intermediate in medicinal chemistry for the development of bioactive molecules. The thiazepane scaffold contributes to conformational flexibility, potentially improving binding affinity in target interactions. This compound is particularly relevant in the synthesis of protease inhibitors and CNS-targeted therapeutics due to its structural versatility and fluorine-derived pharmacokinetic advantages. Its well-defined stereochemistry further supports precise drug design applications.

5-oxo-N-(2,2,2-trifluoroethyl)-1,4-thiazepane-3-carboxamide structure

1396556-13-0 structure

Product Name:5-oxo-N-(2,2,2-trifluoroethyl)-1,4-thiazepane-3-carboxamide

CAS No:1396556-13-0

MF:C₈H₁₁F₃N₂O₂S

MW:256.245351076126

CID:5400335

Update Time:2025-10-29

5-oxo-N-(2,2,2-trifluoroethyl)-1,4-thiazepane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- 5-oxo-N-(2,2,2-trifluoroethyl)-1,4-thiazepane-3-carboxamide
- Inchi： 1S/C8H11F3N2O2S/c9-8(10,11)4-12-7(15)5-3-16-2-1-6(14)13-5/h5H,1-4H2,(H,12,15)(H,13,14)
- InChI Key： YRQSCQQBQUCORN-UHFFFAOYSA-N
- SMILES： S1CCC(=O)NC(C(NCC(F)(F)F)=O)C1

5-oxo-N-(2,2,2-trifluoroethyl)-1,4-thiazepane-3-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Life Chemicals	F6350-0228-2μmol	5-oxo-N-(2,2,2-trifluoroethyl)-1,4-thiazepane-3-carboxamide	1396556-13-0	2μmol	$85.5	2023-09-09
Life Chemicals	F6350-0228-5μmol	5-oxo-N-(2,2,2-trifluoroethyl)-1,4-thiazepane-3-carboxamide	1396556-13-0	5μmol	$94.5	2023-09-09
Life Chemicals	F6350-0228-10μmol	5-oxo-N-(2,2,2-trifluoroethyl)-1,4-thiazepane-3-carboxamide	1396556-13-0	10μmol	$103.5	2023-09-09
Life Chemicals	F6350-0228-20μmol	5-oxo-N-(2,2,2-trifluoroethyl)-1,4-thiazepane-3-carboxamide	1396556-13-0	20μmol	$118.5	2023-09-09
Life Chemicals	F6350-0228-1mg	5-oxo-N-(2,2,2-trifluoroethyl)-1,4-thiazepane-3-carboxamide	1396556-13-0	1mg	$81.0	2023-09-09
Life Chemicals	F6350-0228-2mg	5-oxo-N-(2,2,2-trifluoroethyl)-1,4-thiazepane-3-carboxamide	1396556-13-0	2mg	$88.5	2023-09-09
Life Chemicals	F6350-0228-3mg	5-oxo-N-(2,2,2-trifluoroethyl)-1,4-thiazepane-3-carboxamide	1396556-13-0	3mg	$94.5	2023-09-09
Life Chemicals	F6350-0228-4mg	5-oxo-N-(2,2,2-trifluoroethyl)-1,4-thiazepane-3-carboxamide	1396556-13-0	4mg	$99.0	2023-09-09
Life Chemicals	F6350-0228-5mg	5-oxo-N-(2,2,2-trifluoroethyl)-1,4-thiazepane-3-carboxamide	1396556-13-0	5mg	$103.5	2023-09-09
Life Chemicals	F6350-0228-10mg	5-oxo-N-(2,2,2-trifluoroethyl)-1,4-thiazepane-3-carboxamide	1396556-13-0	10mg	$118.5	2023-09-09

5-oxo-N-(2,2,2-trifluoroethyl)-1,4-thiazepane-3-carboxamide Related Literature

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4. An atomically efficient, highly stable and redox active Ce0.5Tb0.5Ox (3% mol.)/MgO catalyst for total oxidation of methane†

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5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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Additional information on 5-oxo-N-(2,2,2-trifluoroethyl)-1,4-thiazepane-3-carboxamide

Comprehensive Overview of 5-oxo-N-(2,2,2-trifluoroethyl)-1,4-thiazepane-3-carboxamide (CAS No. 1396556-13-0)

The compound 5-oxo-N-(2,2,2-trifluoroethyl)-1,4-thiazepane-3-carboxamide (CAS No. 1396556-13-0) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. This thiazepane derivative is characterized by its unique structural features, including a carboxamide group and a trifluoroethyl moiety, which contribute to its potential applications in drug discovery and development. Researchers are particularly interested in its role as a bioactive scaffold, given its ability to interact with various biological targets.

In recent years, the demand for novel heterocyclic compounds like 5-oxo-N-(2,2,2-trifluoroethyl)-1,4-thiazepane-3-carboxamide has surged, driven by advancements in medicinal chemistry and the need for innovative therapeutic agents. The compound's CAS No. 1396556-13-0 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Its trifluoromethyl group, in particular, is a hotspot for researchers exploring metabolic stability and lipophilicity enhancements in drug candidates.

The synthesis of 5-oxo-N-(2,2,2-trifluoroethyl)-1,4-thiazepane-3-carboxamide involves multi-step organic reactions, often leveraging microwave-assisted synthesis or catalytic methods to improve yield and purity. Its 1,4-thiazepane core is a versatile building block, enabling modifications for targeted drug delivery systems. This adaptability aligns with current trends in personalized medicine, where tailored molecular designs are critical for addressing complex diseases.

From a pharmacological perspective, CAS No. 1396556-13-0 has shown promise in preliminary studies for modulating enzyme activity and receptor binding. Its carboxamide functionality is often associated with hydrogen bonding interactions, a key factor in drug-target affinity. These properties make it a candidate for investigating neurodegenerative disorders and inflammatory pathways, topics highly searched in biomedical literature.

Environmental and toxicological profiles of 5-oxo-N-(2,2,2-trifluoroethyl)-1,4-thiazepane-3-carboxamide are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Researchers are optimizing its synthesis to minimize hazardous byproducts, a priority in sustainable pharmaceutical manufacturing. This aligns with global searches for eco-friendly synthesis methods and biodegradable intermediates.

In summary, 5-oxo-N-(2,2,2-trifluoroethyl)-1,4-thiazepane-3-carboxamide (CAS No. 1396556-13-0) represents a cutting-edge compound with multifaceted applications. Its structural complexity and bioactive potential position it at the forefront of drug discovery, resonating with trends in precision medicine and molecular design. As research progresses, this compound is likely to remain a focal point in both academic and industrial settings.